Cas no 148893-10-1 (HATU)

• Product Name: HATU
• CAS No: 148893-10-1
• MF: C₁₀H₁₅F₆N₆OP
• MW: 380.229882478714
• MDL: MFCD00274639
• CID: 65107
• PubChem ID: 24868183
• Update Time: 2026-01-30

HATU Chemical and Physical Properties

Names and Identifiers

• HATU
• o-(7-Azabenzotriazol-1-yl)-N,N,N',N'-te-tramethyluronium hexafluorophosphate
• 2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate
• 2-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate
• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate
• O-(7-Azabenzotriazol-1-yl)-N,N,N,N-tetramethyl uronium hexafluorophosphate
• HATU O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate
• O-(7-Aza-1H-benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate
• [dimethylamino(triazolo[4,5-b]pyridin-3-yloxy)methylidene]-dimethylazanium,hexafluorophosphate
• N,N,N',N'-Tetramethyl-O-(7-azabenzotriazol-1-yl)uronium hexafluorophosphate
• 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate
• N-[(Dimethylamino)-1H-1,2,3-triazolo-[4,5-b]pyridin-1-ylmethylene]-N-methylmethanaminium hexafluorophosphate N-oxide
• 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-Oxide Hexafluorophosphate
• 2-(7-Aza-1H-benzotriazole-1-yl)-1
• O-(7-AZABENZOTRIAZOL-1-YL)-N,N,N',N'-TE&
• 3-tetraMethyluroniuM hexafluorophosphate (HATU)
• O-(7-azabenzotriazol-1-yl)-n,n,n',n'-tetramethyl
• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethylur
• 2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetraMethy
• HATU,99%
• HATU >=98.0% (CHN)
• O-(7-Azabenzotriazol
• 2-(3H-[1,2,3]triazolo[4,5-b]pyridin-3-yl)-1,1,3,3-tetramethylisouronium hexafluorophosphate(V)
• 2-(3H-[1,2,3]triazolo[4,5-b]pyridin-3-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate(V)
• 2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-t
• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium Hexafluorophosphate [HATU]
• 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridin-1-ium 3-oxide hexafluorophosphate
• 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate, ChemDose(TM) tablets, Loading: 0.02mmol per tablet
• UNII-B93RIH1T7E
• 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo(4,5-b)pyridinium 3-oxide hexafluorophosphate
• 1-((Dimethylamino)(dimethyliminio)methyl)-1H-[1,2,3]triazolo[4,5-b]pyridine 3-oxide hexafluorophosphate
• 1H-1,2,3-Triazolo(4,5-b)pyridinium, 1-(bis(dimethylamino)methylene)-, hexafluorophosphate(1-), 3-oxide
• 148893-10-1
• O-(7-AZOBENZOTRIAZOL-1-YL)-1,1,3,3-TETRAMETHYLURONIUM HEXAFLUOROPHOSPHATE
• 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo-[4,5-b]pyridinium 3-oxid hexafluorophosphate
• [dimethylamino-(3-oxidotriazolo[4,5-b]pyridin-3-ium-1-yl)methylidene]-dimethylazanium;hexafluorophosphate
• 1-[bis(dimethylamino)-methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium-3-oxide hexafluorophosphate
• 1-[bis(dimethylamino)methylene]-1h-1,2,3-triazolo [4,5-b]pyridinium-3-oxide hexafluoro-phosphate
• SCHEMBL19970593
• (dimethylamino)-N,N-dimethyl(3-oxido-1H-[1,2,3]triazolo[4,5-b]pyridin-1-yl)methaniminium hexafluorophosphate
• HATU [MI]
• HATU, >=98.0% (CHN)
• bis(dimethylamino)(3-oxido-1H-[1,2,3]triazolo[4,5-b]pyridin-1-yl)methylium hexafluorophosphate
• N-HATU
• 1-[bis(dimethylamino)methylene]-1h-1,2,3-triazolo[4,5-b]pyridinium-3-oxide hexafluoro-phosphate
• FKBFHOSFPRWJNV-UHFFFAOYSA-N
• o-(7-azabenzotriazol-1-yl)-n,n,n,n-tetramethyluroniumhexafluorophosphate
• 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium-3-oxide hexafluorophosphate
• 1-(BIS(DIMETHYLAMINO)METHYLENE)-1H-1,2,3-TRIAZOLO(4,5-B)PYRIDINIUM 3-OXIDE HEXAFLUOROPHOSPHATE (1-) (1:1)
• 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium-3-oxid hexafluorophosphate
• B93RIH1T7E
• HATU, 97%
• SCHEMBL1176759
• P17135
• DTXSID30933498
• 1-[bis(dimethylamino)methyliumyl]-1H-1,2,3-triazolo[4,5-B]pyridine-3-oxide hexafluorophosphate
• AKOS030214190
• 1-((dimethylamino)(dimethyliminio)methyl)-1H-[1,2,3]triazolo[4,5-b]pyridine 3-oxide hexafluorophosphate(V)
• O-(7-Azabenzotriazol-1-Yl)-N,N,N',N'-Tetramethylur,Onium Hexafluorophosphate

• MDL： MFCD00274639
• Inchi： 1S/C10H15N6O.F6P/c1-13(2)10(14(3)4)15-8-6-5-7-11-9(8)16(17)12-15;1-7(2,3,4,5)6/h5-7H,1-4H3;/q+1;-1
• InChI Key： FKBFHOSFPRWJNV-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.[O-][N+]1C2=C(C=CC=N2)N(/C(/N(C)C)=[N+](\C)/C)N=1
• BRN： 6363136

Computed Properties

• Exact Mass: 380.09500
• Monoisotopic Mass: 380.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 59.1

Experimental Properties

• Color/Form: Odorless white crystalline powder
• Melting Point: 183-185 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in acetonitrile. Insoluble in water.
• PSA: 72.67000
• LogP: 2.82700
• Sensitiveness: Sensitive to heat and easy to absorb moisture
• Solubility: Hydrolyzable
• Vapor Pressure: No data available

HATU Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN1325 - class 4.1 - PG 2 - Flammable solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 2-36/37/38
• Safety Instruction： S26-S37/39-S36/37
• FLUKA BRAND F CODES：10-21
• RTECS：XZ5633000
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Other Chemical additives Process Aids

Additional information on HATU

Introduction to HATU (CAS No: 148893-10-1) and Its Emerging Applications in Chemical Biology

HATU (1-Hydroxyadamantane-1-carboxylic acid thiohydrazide), identified by its Chemical Abstracts Service (CAS) number 148893-10-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique adamantane core and functionalized thiohydrazide group, exhibits remarkable utility in various biochemical transformations, particularly in the synthesis of peptidomimetics and the development of novel drug candidates. The structural rigidity provided by the adamantane moiety, combined with the reactivity of the thiohydrazide moiety, makes HATU a versatile tool for medicinal chemists and biochemists alike.

The adamantane scaffold, known for its exceptional stability and resistance to metabolic degradation, has been extensively explored in drug design due to its ability to enhance binding affinity and bioavailability. In contrast, the thiohydrazide group serves as a reactive handle for post-synthetic modifications, enabling the facile introduction of cysteine-reactive warheads or other functional groups essential for biological assays. This dual functionality has positioned HATU as a cornerstone in the synthesis of protease inhibitors, particularly those targeting cysteine proteases, which are implicated in numerous pathological processes.

Recent advancements in the application of HATU have highlighted its role in the development of targeted therapies for cancer and inflammatory diseases. For instance, studies have demonstrated its efficacy in generating peptidomimetics that mimic natural substrates of cysteine cathepsins, key enzymes involved in tumor invasion and metastasis. By leveraging the structural integrity of adamantane and the reactivity of thiohydrazide, researchers have been able to design molecules that exhibit high selectivity and potency against these enzymes. Such findings underscore the potential of HATU as a key intermediate in next-generation drug discovery.

In addition to its applications in oncology, HATU has shown promise in the treatment of neurodegenerative disorders. The adamantane core’s ability to cross the blood-brain barrier has made it an attractive scaffold for central nervous system (CNS) drug development. Recent research has focused on using HATU to synthesize novel neuroprotective agents that target aberrant protein aggregation pathways associated with conditions such as Alzheimer’s disease and Parkinson’s disease. The thiohydrazide moiety allows for conjugation with bioactive peptides or small molecules that can modulate neural activity, offering a multifaceted approach to therapeutic intervention.

The synthetic versatility of HATU is further exemplified by its use in fragment-based drug design. By serving as a building block for larger molecular architectures, HATU enables chemists to explore diverse chemical space efficiently. Its incorporation into lead compounds has facilitated the identification of novel pharmacophores with improved pharmacokinetic profiles. This approach aligns with contemporary trends in drug discovery that emphasize rapid iteration and high-throughput screening, leveraging computational methods to accelerate the optimization process.

From a mechanistic standpoint, the reactivity of thiohydrazide groups derived from HATU has been harnessed to develop novel crosslinking strategies for protein structure elucidation. These techniques are invaluable for understanding enzyme-substrate interactions at a molecular level, providing critical insights into binding affinities and allosteric effects. Such methodologies are increasingly integral to structure-based drug design pipelines, where detailed knowledge of protein dynamics is essential for designing drugs with optimal efficacy and minimal side effects.

The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for HATU. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. These efforts not only align with global sustainability goals but also enhance the scalability of processes used in pharmaceutical manufacturing. The development of eco-friendly synthetic pathways ensures that compounds like HATU can be produced responsibly without compromising on quality or performance.

Looking ahead, the future applications of HATU are likely to expand into emerging fields such as gene editing and epigenetics. Its ability to modify nucleophilic sites on biomolecules opens possibilities for designing therapeutic agents that can modulate gene expression or repair DNA damage. As our understanding of complex biological systems evolves, compounds like HATU will continue to play a pivotal role in unraveling disease mechanisms and developing innovative therapeutic strategies.

In conclusion, HATU (CAS No: 148893-10-1) represents a paradigm shift in chemical biology due to its unique structural features and broad applicability. Its combination of an inert adamantane core with a reactive thiohydrazide group has unlocked new avenues for drug discovery across multiple therapeutic areas. As research progresses, it is anticipated that further refinements in synthetic methodologies will enhance its utility, solidifying its position as an indispensable tool for scientists striving to develop next-generation therapeutics.